6-(4-fluorophenyl)-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-3(2H)-pyridazinone

• IUPAC Name: 6-(4-fluorophenyl)-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridazin-3-one
• InChI: InChI=1S/C22H21FN4O2/c23-18-8-6-17(7-9-18)20-10-11-21(28)27(24-20)16-22(29)26-14-12-25(13-15-26)19-4-2-1-3-5-19/h1-11H,12-16H2
• InChI Key: CNIABFSNYVZZGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CN3C(=O)C=CC(=N3)C4=CC=C(C=C4)F
• Molecular Formula: C22H21FN4O2
• Molecular Weight: 392.4 g/mol

Description

6-(4-fluorophenyl)-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-3(2H)-pyridazinone, also known as FPPE, is a pyridazinone derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. FPPE has been studied extensively for its mechanism of action, biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 6-(4-fluorophenyl)-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-3(2H)-pyridazinone is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of neurotransmitters, such as serotonin, dopamine, and noradrenaline. 6-(4-fluorophenyl)-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-3(2H)-pyridazinone has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects:
6-(4-fluorophenyl)-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-3(2H)-pyridazinone has been shown to exhibit potent analgesic, anti-inflammatory, and antipyretic properties. It has also been shown to have anxiolytic and antidepressant effects. 6-(4-fluorophenyl)-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-3(2H)-pyridazinone has been found to modulate the activity of neurotransmitters, such as serotonin, dopamine, and noradrenaline. Additionally, it has been shown to inhibit the activity of COX-2, an enzyme involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

6-(4-fluorophenyl)-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-3(2H)-pyridazinone has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to exhibit potent pharmacological effects. However, there are also some limitations to using 6-(4-fluorophenyl)-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-3(2H)-pyridazinone in lab experiments. Its exact mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo. Additionally, 6-(4-fluorophenyl)-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-3(2H)-pyridazinone has been shown to have low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 6-(4-fluorophenyl)-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-3(2H)-pyridazinone. One area of interest is its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's and Parkinson's diseases. Another area of interest is its potential as an antidepressant and anxiolytic agent. Additionally, further research is needed to fully understand the mechanism of action of 6-(4-fluorophenyl)-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-3(2H)-pyridazinone and its effects on neurotransmitter activity.

Synthesis Methods

6-(4-fluorophenyl)-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-3(2H)-pyridazinone can be synthesized using a multi-step reaction process. The first step involves the reaction of 4-fluoroaniline with ethyl acetoacetate in the presence of a base to form the intermediate compound, 6-(4-fluorophenyl)-2-oxo-2,3-dihydropyridazine-3-carboxylic acid ethyl ester. The second step involves the reaction of the intermediate compound with 4-phenylpiperazine in the presence of a coupling agent to form 6-(4-fluorophenyl)-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-3(2H)-pyridazinone.

Scientific Research Applications

6-(4-fluorophenyl)-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-3(2H)-pyridazinone has been studied extensively for its potential therapeutic applications. It has been found to exhibit potent analgesic, anti-inflammatory, and antipyretic properties. 6-(4-fluorophenyl)-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-3(2H)-pyridazinone has also been studied for its potential use as an antidepressant and anxiolytic agent. Additionally, 6-(4-fluorophenyl)-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-3(2H)-pyridazinone has been shown to have potential applications in the treatment of neurodegenerative disorders, such as Alzheimer's and Parkinson's diseases.